N,N-bis-hydroxymethyl-glycine

• CAS RN: 78464-17-2
• Molecular Formula: C4H9NO4
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 2-[bis(hydroxymethyl)amino]acetic acid
• InChI: InChI=1S/C4H9NO4/c6-2-5(3-7)1-4(8)9/h6-7H,1-3H2,(H,8,9)
• InChI Key: WOAWYKPABZNBBV-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)N(CO)CO

Description

N,N-bis-hydroxymethyl-glycine is a useful research compound. Its molecular formula is C4H9NO4 and its molecular weight is 135.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

37.5 g. of glycine are added to a hot solution of 500 ml. anhydrous methanol, 47.0 g. of triethylamine and 30.0 g. of paraformaldehyde. N,N-bis-hydroxymethyl-glycine obtained in the reaction mixture is reacted without isolation with 55.0 g. of diethyl-phosphite and the reaction mixture is boiled under stirring for 1 hour. To the obtained solution containing dialkyl-[N-(N-hydroxy-methylene-glycine)-methylene]-phosphite 210 ml. of conc. hydrochloric acid are added and the formed N-phosphonomethyl-glycine-ethyl ester is heated for 1.5 hours at 115° C. to hydrolyze it to N-phosphonomethyl-glycine. The reaction mixture is processed and thus 66-68 g. of N-phosphonomethyl-glycine are obtained in crystalline form, purity: above 96%.

Synthesis routes and methods II

Procedure details

To 500 ml. of anhydrous ethanol, 48.0 g. of triethylamine, 30.6 g. of paraformaldehyde are added. The mixture is stirred at boiling temperature and 37.5 g. of glycine are added. N,N-bis-hydroxymethyl-glycine formed in the reaction mixture is reacted without isolation with 69.0 g. of diethyl phosphite and the reaction mixture is stirred for 20 minutes at 80° C. The reaction mixture is further processed as disclosed in Example 1. 60-62 g. of crystalline N-phosphonomethyl-glycine are obtained. Purity: above 98%.